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Compound of Interest

Compound Name:
3'-Amino-2'-hydroxyacetophenone

hydrochloride

Cat. No.: B141205 Get Quote

As a key intermediate in the synthesis of pharmaceuticals like Pranlukast, an asthma

medication, the purity of 3'-Amino-2'-hydroxyacetophenone hydrochloride (CAS: 90005-55-

3) is paramount.[1][2] Recrystallization is a powerful and fundamental technique for purifying

this solid compound. This guide provides a comprehensive overview, detailed protocols, and

troubleshooting solutions to ensure you achieve high-purity crystals efficiently and safely.

The core principle of recrystallization is based on differential solubility.[3][4] The impure solid is

dissolved in a minimum amount of a hot solvent in which the compound is highly soluble, but

the impurities are either insoluble or sparingly soluble. Upon slow cooling, the solubility of the

desired compound decreases, leading to the formation of a pure crystalline lattice that excludes

the impurities, which remain dissolved in the surrounding solution (the mother liquor).

Physicochemical Properties at a Glance
Understanding the compound's properties is the first step in designing a successful purification

strategy.
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Property Value Source(s)

Molecular Formula C₈H₁₀ClNO₂ [1][5]

Molecular Weight 187.62 g/mol [1][5]

Appearance

White to off-white, pale-yellow,

or light brown crystalline

solid/powder

[1][6][7][8]

Melting Point
Approx. 156-166°C (may vary

with purity)
[5][6][8]

Solubility

Soluble in water, methanol,

and ethanol; sparingly soluble

in non-polar solvents.

[1][6]

Storage

Store in a tightly closed

container in a cool, dry place

under an inert atmosphere.

[5][7][8]

Experimental Workflow & Protocol
Visualizing the Recrystallization Process
The following diagram outlines the standard workflow for recrystallization.
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Preparation

Dissolution

Purification & Isolation

Select Appropriate Solvent

Place Crude Solid
in Erlenmeyer Flask

Add Minimum Amount
of Hot Solvent

Heat Gently
Until Fully Dissolved

Allow to Cool Slowly
to Room Temperature

 Impurities remain
 in solution 

Cool Further
in an Ice Bath

Collect Crystals via
Vacuum Filtration

Wash Crystals with
Ice-Cold Solvent

Dry Crystals
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Common Issues

Potential Solutions

Problem Encountered
During Recrystallization

Compound 'Oils Out' No Crystals Form Low Crystal Yield Product is Discolored

1. Re-heat solution.
2. Add more solvent.
3. Cool much slower.

Try This

1. Scratch flask inner wall.
2. Add a seed crystal.

3. Boil off excess solvent.

Try This

1. Check mother liquor.
2. Ensure minimum solvent was used.

3. Avoid premature crystallization.

Investigate

Consider using activated charcoal
(use sparingly).

For Colored Impurities

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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